4-Methylhex-3-enoic acid
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Overview
Description
4-Methylhex-3-enoic acid is a chemical compound with the molecular formula C7H12O2 . It has an average mass of 128.169 Da and a monoisotopic mass of 128.083725 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of 7 carbon atoms, 12 hydrogen atoms, and 2 oxygen atoms . The structure also includes a double bond .Physical and Chemical Properties Analysis
The melting point of this compound is estimated to be -9.25°C . It has a boiling point of 118℃ at 12 Torr .Scientific Research Applications
Novel Synthesis Methods
Researchers have developed innovative methods to synthesize derivatives of 4-methylhex-3-enoic acid. For instance, Jessen, Selvig, and Valsborg (2001) introduced a novel approach to prepare N-protected (2E)-5-amino-5-methylhex-2-enoic acids, used for synthesizing 14 C-labelled compounds (Jessen, Selvig, & Valsborg, 2001). Additionally, Burk et al. (2003) described an enantioselective synthesis of a compound closely related to this compound, highlighting the versatility of these chemical structures in synthesis processes (Burk et al., 2003).
Role in Microbial Degradation
Wilkes et al. (2002) investigated the anaerobic degradation of n-hexane in bacteria, identifying this compound among other compounds. This study underscores the potential role of such compounds in microbial metabolic pathways (Wilkes et al., 2002).
Therapeutic Applications
The synthesis of methaprogerol analogs, as discussed by Kryshtal et al. (2012), suggests potential therapeutic applications. One of the synthesized compounds, 2-(3-Dimethylaminopropyl)-5-methylhex-4-enoic acid, showed promise in enhancing treatments for various diseases (Kryshtal et al., 2012).
Chemical Analysis and Isolation
Prakash et al. (2015) developed cost-effective methods for isolating 3-(aminomethyl)-5-methylhex-4-enoic acid, a process impurity of pregabalin, showcasing the importance of these compounds in pharmaceutical manufacturing (Prakash et al., 2015).
Inhibition Studies
Drysdale et al. (2000) investigated the inhibitory properties of certain 4-aryl-2-hydroxy-4-oxobut-2-enoic acids and esters, including compounds related to this compound, in the context of neuroprotection (Drysdale et al., 2000).
Food Chemistry and Nutrition
Vandemoortele et al. (2020) explored the behavior of related compounds, such as 4-hydroxyhex-2-enal, in oil-in-water emulsions, contributing to our understanding of food chemistry and nutrition (Vandemoortele et al., 2020).
Safety and Hazards
4-Methylhex-3-enoic acid may cause skin irritation, serious eye irritation, and respiratory irritation . It is harmful if swallowed . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, and wearing protective gloves, protective clothing, eye protection, and face protection .
Mechanism of Action
Biochemical Pathways
It’s known that the compound is synthesized from 2-methyl-1,3-butadiene and sulfur dioxide, followed by acidification and dehydration steps .
Pharmacokinetics
It’s known that the compound is lipophilic with a calculated log po/w (ilogp) of 158 . This suggests that it may have good bioavailability due to its ability to cross biological membranes.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Methylhex-3-enoic acid. Its vapor can cause irritation and burns when it comes into contact with skin, eyes, or respiratory tract .
Properties
IUPAC Name |
(E)-4-methylhex-3-enoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2/c1-3-6(2)4-5-7(8)9/h4H,3,5H2,1-2H3,(H,8,9)/b6-4+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKWJULLMBKNPEC-GQCTYLIASA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=CCC(=O)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C(=C/CC(=O)O)/C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55665-79-7 |
Source
|
Record name | 4-methylhex-3-enoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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